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Compound of Interest

Compound Name: NF023 hexasodium

Cat. No.: B1209529 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Summary
NF023 hexasodium is a potent and selective antagonist of P2X purinergic receptors and an

inhibitor of Gi/o protein signaling. A suramin analogue, NF023 has become an invaluable tool in

basic research for dissecting the physiological and pathological roles of purinergic and G-

protein-mediated signaling pathways. This guide provides a comprehensive overview of its

primary applications, quantitative data on its activity, detailed experimental protocols for its use,

and visual representations of the signaling pathways it modulates.

Mechanism of Action
NF023 exerts its effects through two primary mechanisms:

P2X Receptor Antagonism: NF023 is a competitive and reversible antagonist of P2X

receptors, with a particularly high affinity for the P2X1 subtype. P2X receptors are ligand-

gated ion channels activated by extracellular adenosine triphosphate (ATP), playing crucial

roles in neurotransmission, inflammation, and smooth muscle contraction. By blocking the

binding of ATP, NF023 inhibits the influx of cations (Na⁺ and Ca²⁺) and subsequent cellular

responses.[1]

G-Protein Inhibition: NF023 acts as a selective antagonist of the α-subunits of Gi/o

heterotrimeric G-proteins. It functions by preventing the exchange of guanosine diphosphate
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(GDP) for guanosine triphosphate (GTP), a critical step in G-protein activation.[2] This

inhibition disrupts the signaling cascades of Gi/o-coupled receptors, which are involved in a

wide range of cellular processes, including neuronal inhibition and hormonal regulation.

Quantitative Data: Potency and Selectivity of NF023
The following tables summarize the inhibitory concentrations (IC₅₀) and effective

concentrations (EC₅₀) of NF023 for various P2X receptor subtypes and G-protein α-subunits,

providing a clear overview of its potency and selectivity.
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Target Species Assay Type IC₅₀ / EC₅₀ (µM) Reference

P2X Receptors

P2X₁ Human

Electrophysiolog

y (Xenopus

Oocytes)

0.21

P2X₁ Rat

Electrophysiolog

y (Xenopus

Oocytes)

0.24 [3]

P2X₂ Human

Electrophysiolog

y (Xenopus

Oocytes)

> 50

P2X₃ Human

Electrophysiolog

y (Xenopus

Oocytes)

28.9

P2X₃ Rat

Electrophysiolog

y (Xenopus

Oocytes)

8.5 [3]

P2X₄ Human

Electrophysiolog

y (Xenopus

Oocytes)

> 100

P2X₂/P2X₃

(heteromeric)
Rat

Electrophysiolog

y (Xenopus

Oocytes)

1.6 (agonist: α,β-

meATP)
[3]

G-Proteins

Gαi/o subunits Not Specified
GTPγS Binding

Assay
~0.3 (EC₅₀)

Table 1: Inhibitory and effective concentrations of NF023 for P2X receptors and G-proteins.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.sigmaaldrich.com/TW/zh/tech-docs/paper/23128
https://www.sigmaaldrich.com/TW/zh/tech-docs/paper/23128
https://www.sigmaaldrich.com/TW/zh/tech-docs/paper/23128
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209529?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathways and Experimental Workflow
Visualization
The following diagrams, created using the DOT language, illustrate the key signaling pathways

affected by NF023 and a general experimental workflow for its application.
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Preparation

Experimentation

Data Analysis

Prepare Biological System
(e.g., Xenopus oocytes, cell lines, isolated tissue)

Incubate System with NF023
(at desired concentrations and time)

Prepare NF023 Stock Solution
(in appropriate buffer)

Apply Agonist
(e.g., ATP, specific GPCR agonist)

Measure Response
(e.g., current, GTPγS binding, contraction)

Analyze Data
(e.g., dose-response curves, IC₅₀ calculation)

Interpret Results

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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